Vanillyl butyl ether
Vanillyl butyl ether
Vanillyl butyl ether is an ether of monohydroxybenzoic acid. It is added to food products as a flavoring agent. It is also present in cosmetics and personal care products as a fragrance ingredient, oral care agent, hair conditioning agent, and warming or cooling agent.
Brand Name:
Vulcanchem
CAS No.:
82654-98-6
VCID:
VC21102722
InChI:
InChI=1S/C12H18O3/c1-3-4-7-15-9-10-5-6-11(13)12(8-10)14-2/h5-6,8,13H,3-4,7,9H2,1-2H3
SMILES:
CCCCOCC1=CC(=C(C=C1)O)OC
Molecular Formula:
C12H18O3
Molecular Weight:
210.27 g/mol
Vanillyl butyl ether
CAS No.: 82654-98-6
Cat. No.: VC21102722
Molecular Formula: C12H18O3
Molecular Weight: 210.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Vanillyl butyl ether is an ether of monohydroxybenzoic acid. It is added to food products as a flavoring agent. It is also present in cosmetics and personal care products as a fragrance ingredient, oral care agent, hair conditioning agent, and warming or cooling agent. |
|---|---|
| CAS No. | 82654-98-6 |
| Molecular Formula | C12H18O3 |
| Molecular Weight | 210.27 g/mol |
| IUPAC Name | 4-(butoxymethyl)-2-methoxyphenol |
| Standard InChI | InChI=1S/C12H18O3/c1-3-4-7-15-9-10-5-6-11(13)12(8-10)14-2/h5-6,8,13H,3-4,7,9H2,1-2H3 |
| Standard InChI Key | VLDFMKOUUQYFGF-UHFFFAOYSA-N |
| SMILES | CCCCOCC1=CC(=C(C=C1)O)OC |
| Canonical SMILES | CCCCOCC1=CC(=C(C=C1)O)OC |
| Boiling Point | 241.00 °C. @ 760.00 mm Hg |
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